Cas no 262603-24-7 (sodium 2-2-(hydroxymethyl)phenylacetate)

• Product Name: sodium 2-2-(hydroxymethyl)phenylacetate
• CAS No: 262603-24-7
• MF: C₉H₁₁NaO₃
• MW: 190.171613931656
• CID: 4643357
• PubChem ID: 75481653
• Update Time: 2025-11-01

sodium 2-2-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• sodium 2-[2-(hydroxymethyl)phenyl]acetate
• sodium 2-2-(hydroxymethyl)phenylacetate

• Inchi： 1S/C9H10O3.Na.H/c10-6-8-4-2-1-3-7(8)5-9(11)12;;/h1-4,10H,5-6H2,(H,11,12);;
• InChI Key： PMTFFPYIBFSCCT-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1CO)C(=O)O.[NaH]

Additional information on sodium 2-2-(hydroxymethyl)phenylacetate

Sodium 2-(Hydroxymethyl)Phenylacetate: A Comprehensive Overview

Sodium 2-(hydroxymethyl)phenylacetate, with the CAS number 262603-24-7, is a versatile organic compound that has garnered significant attention in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenyl group attached to an acetate moiety, further substituted with a hydroxymethyl group. The sodium salt form of this compound makes it highly soluble in water, a property that enhances its utility in numerous applications.

Recent studies have highlighted the potential of sodium 2-(hydroxymethyl)phenylacetate as an intermediate in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel pharmaceutical agents, particularly in the realm of anti-inflammatory and analgesic drugs. The hydroxymethyl group present in the molecule introduces hydrophilic properties, which are crucial for enhancing drug bioavailability and targeting specific biological pathways.

The synthesis of sodium 2-(hydroxymethyl)phenylacetate involves a multi-step process that typically begins with the preparation of the corresponding phenylacetic acid derivative. The introduction of the hydroxymethyl group is achieved through nucleophilic substitution or alkylation reactions, followed by neutralization to obtain the sodium salt. This compound has been shown to exhibit remarkable stability under various chemical conditions, making it suitable for large-scale production in industrial settings.

In terms of applications, sodium 2-(hydroxymethyl)phenylacetate has found extensive use in the fragrance and flavor industries. Its ability to act as a precursor for complex aromatic compounds has made it a valuable ingredient in the formulation of perfumes and personal care products. Additionally, this compound has been investigated for its potential as a chiral auxiliary in asymmetric synthesis, a technique that is pivotal in the production of enantiomerically pure drugs.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing sodium 2-(hydroxymethyl)phenylacetate. Researchers are focusing on catalytic processes and biodegradable solvents to minimize environmental impact while maintaining high yields and product quality. These efforts align with global initiatives aimed at promoting eco-friendly chemical manufacturing practices.

The pharmacological profile of sodium 2-(hydroxymethyl)phenylacetate has been extensively studied, revealing its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound can inhibit key enzymes involved in tumor progression, suggesting its role as a lead molecule for drug development. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for targeted therapies.

In conclusion, sodium 2-(hydroxymethyl)phenylacetate is a multifaceted compound with applications spanning across pharmaceuticals, fragrances, and fine chemicals. Its unique chemical properties and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an even more significant role in advancing modern chemistry and medicine.